Cas no 112259-48-0 (L-Proline, 1-[N-[N-[4-(methylsulfonyl)benzoyl]-L-phenylalanyl]-L-alanyl]-)

• Product Name: L-Proline, 1-[N-[N-[4-(methylsulfonyl)benzoyl]-L-phenylalanyl]-L-alanyl]-
• CAS No: 112259-48-0
• MF: C₂₅H₂₉N₃O₇S
• MW: 515.578665494919
• CID: 3616893
• Update Time: 2025-04-18

L-Proline, 1-[N-[N-[4-(methylsulfonyl)benzoyl]-L-phenylalanyl]-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[N-[N-[4-(methylsulfonyl)benzoyl]-L-phenylalanyl]-L-alanyl]-
• L-Proline, 1-[N-[N-[4-(methylsulfonyl)benzoyl]-L-phenylalanyl]-L-alanyl]- (9CI)

• Inchi： 1S/C25H29N3O7S/c1-16(24(31)28-14-6-9-21(28)25(32)33)26-23(30)20(15-17-7-4-3-5-8-17)27-22(29)18-10-12-19(13-11-18)36(2,34)35/h3-5,7-8,10-13,16,20-21H,6,9,14-15H2,1-2H3,(H,26,30)(H,27,29)(H,32,33)/t16-,20-,21-/m0/s1
• InChI Key： BDSOPNSHZIOSTK-NDXORKPFSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)C1=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 891.9±65.0 °C(Predicted)
• pka: 3.43±0.20(Predicted)